![molecular formula C18H22N2O3 B4013060 N-[4-(1-adamantyl)-2-nitrophenyl]acetamide](/img/structure/B4013060.png)
N-[4-(1-adamantyl)-2-nitrophenyl]acetamide
Description
Synthesis Analysis
The synthesis of related acetamides involves multiple steps, including alkylation, nitration, and carbonylation reactions. An example involves the reductive carbonylation of nitrobenzene catalyzed by Pd(II)-complexes to produce acetamides with high selectivity in one pot, demonstrating the compound's synthetic versatility and potential for efficient production methods (Vavasori, Capponi, & Ronchin, 2023).
Molecular Structure Analysis
N-(1-Adamantyl)acetamide crystallizes in the space group C2/c, with molecules linked by N—H—O hydrogen bonds. The molecule's conformation remains consistent across different solvates, indicating a stable molecular structure (Mizoguchi, Takayuki, & Kashino, 1997).
Chemical Reactions and Properties
The chemical reactivity of N-(1-adamantyl)acetamide ligands has been evaluated for precipitating hexavalent uranyl cations in concentrated nitric acid aqueous solutions, forming crystalline complexes. This demonstrates its potential in forming complexes with metals, which could have implications in various chemical processes (Loubert et al., 2020).
Physical Properties Analysis
The physical properties, including crystal and molecular structure, have been elucidated through X-ray crystallography, revealing the compound's conformation and interactions, such as hydrogen bonding patterns, which contribute to its stability and reactivity (Mizoguchi, Takayuki, & Kashino, 1997).
Chemical Properties Analysis
The compound's chemical properties, such as its ability to form complexes and participate in various chemical reactions, highlight its versatility. Its reactivity with uranyl and plutonyl cations to form crystalline complexes indicates a specific chemical behavior that could be exploited in material science and chemistry (Loubert et al., 2020).
properties
IUPAC Name |
N-[4-(1-adamantyl)-2-nitrophenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3/c1-11(21)19-16-3-2-15(7-17(16)20(22)23)18-8-12-4-13(9-18)6-14(5-12)10-18/h2-3,7,12-14H,4-6,8-10H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNVVJMWIRGOEBR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)C23CC4CC(C2)CC(C4)C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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